4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole

• IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-[3-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C16H16F3N3O2/c1-11-6-20-22(7-11)10-12-8-21(9-12)15(23)13-3-2-4-14(5-13)24-16(17,18)19/h2-7,12H,8-10H2,1H3
• InChI Key: CFOWCSPWBKJRDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC(=CC=C3)OC(F)(F)F
• Molecular Formula: C16H16F3N3O2
• Molecular Weight: 339.31 g/mol

Description

The compound “4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole” is a complex organic molecule. It contains several functional groups including a pyrazole ring, an azetidine ring, a trifluoromethoxy group, and a benzoyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the trifluoromethoxy group could be introduced using a suitable trifluoromethylation reagent. The pyrazole and azetidine rings would likely be formed in separate steps, possibly through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and azetidine rings would add rigidity to the structure, while the trifluoromethoxy group would likely be quite electronegative, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The trifluoromethoxy group could potentially undergo nucleophilic substitution reactions, while the pyrazole and azetidine rings might be able to participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the trifluoromethoxy group could increase the compound’s polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole has been extensively studied for its potential use in a variety of scientific applications. It has been used in biological and biochemical studies, including studies of the effects of drugs, enzymes, and other biological molecules. This compound has also been used to study the effects of environmental toxins and to investigate the mechanisms of various diseases. In addition, this compound has been used in studies of the structure and function of proteins, as well as in studies of the effects of radiation on cells.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

In the context of sm coupling reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new pd–c bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Compounds involved in sm coupling reactions participate in electronically divergent processes with the metal catalyst .

Result of Action

Compounds involved in sm coupling reactions result in the formation of new carbon–carbon bonds .

Action Environment

The success of sm coupling reactions, which this compound may be involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Advantages and Limitations for Lab Experiments

4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole has several advantages that make it especially useful for laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. In addition, this compound is highly soluble in water, which makes it easy to use in a variety of laboratory experiments. However, this compound has some limitations for laboratory experiments, including its low solubility in organic solvents and its potential to form complexes with other molecules.

Future Directions

There are a number of potential future directions for the use of 4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole in scientific research. It could be used to study the effects of drugs, toxins, and other environmental agents on living cells. In addition, this compound could be used to study the structure and function of proteins, as well as to investigate the mechanisms of various diseases. Finally, this compound could be used to develop new drugs and therapies for the treatment of various diseases.

Synthesis Methods

4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole can be synthesized through a multi-step process that involves the use of a variety of organic compounds and reagents. The first step involves the reaction of 4-methyl-1-azetidin-3-ylmethyl-1H-pyrazole (4-MAM) with trifluoromethoxybenzoyl chloride (TFMBC) in the presence of a base such as sodium hydroxide. This reaction yields this compound (this compound). Further purification of the reaction product can be achieved through a series of recrystallization steps.

Safety and Hazards

As with any chemical compound, handling “4-methyl-1-({1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole” would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.